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Compound of Interest

Compound Name: 2-Methoxy-4-(2-nitroethyl)phenol

Cat. No.: B1322864

For Immediate Release

This application note provides a comprehensive protocol for the purification of crude 2-
Methoxy-4-(2-nitrovinyl)phenol via recrystallization. This procedure is designed for researchers,
scientists, and professionals in drug development to achieve a high-purity, crystalline final
product, which is crucial for subsequent synthetic applications and biological assays.

2-Methoxy-4-(2-nitrovinyl)phenol, a derivative of vanillin, serves as a valuable precursor in the
synthesis of various pharmaceutical compounds. Its purity is paramount to ensure the desired
reaction outcomes and to avoid the introduction of impurities in downstream processes.
Recrystallization is a robust and effective technique for purifying this compound from crude
reaction mixtures.[1]

The fundamental principle of this purification method relies on the differential solubility of 2-
Methoxy-4-(2-nitrovinyl)phenol and its impurities in a chosen solvent system at varying
temperatures. An ideal solvent will dissolve the compound completely at an elevated
temperature and allow it to crystallize out of the solution upon cooling, while the impurities
remain dissolved in the solvent.

Solvent Selection and Performance
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The choice of solvent is the most critical factor for a successful recrystallization. For phenolic
compounds like 2-Methoxy-4-(2-nitrovinyl)phenol, polar protic solvents such as alcohols are
often suitable. The following table summarizes solvent suitability based on available data.

Solvent Suitability Observations Quantitative Data

Good solubility at
boiling point, low

solubility at room ] ] N
Yield: High (specific
temperature.[1] ]
Ethanol Recommended percentage not cited
Promotes the ]
) in sources)
formation of pure,

larger crystals with

slow cooling.[1]

Similar solubility

profile to ethanol, ) .
Isopropanol Recommended o ] Yield: Not specified

making it a suitable

alternative.[1]

Yield: 54-63% (based
on crude starting
Effective in producing material from
Methanol Suitable fibrous, cotton-like synthesis)[2]Solvent
crystals.[2] Ratio: ~15 mL per
gram of crude

product[2]

Experimental Workflow

The following diagram outlines the key steps in the recrystallization protocol for 2-Methoxy-4-
(2-nitrovinyl)phenol.
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Recrystallization Workflow for 2-Methoxy-4-(2-nitrovinyl)phenol
4 )

Dissolution

Place crude product in Erlenmeyer flask

Add minimal hot solvent (e.g., Ethanol)

Heat and stir until fully dissolved

Hot FiItratiovn (Optional)

Gilter hot solution to remove insoluble impuritiea

Crysta%ization

Allow filtrate to cool slowly to room temperature

Place in ice bath to maximize crystal formation

- J

-

Isolation|& Drying

Collect crystals by vacuum filtration
Wash crystals with ice-cold solvent

Dry crystals under vacuum

Pure Crystalline Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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